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For Researchers, Scientists, and Drug Development Professionals

Introduction
5-formylcytosine (5fC) is a modified DNA base generated through the oxidation of 5-

hydroxymethylcytosine (5hmC) by the Ten-Eleven Translocation (TET) family of enzymes.[1][2]

As a key intermediate in the active DNA demethylation pathway, 5fC plays a crucial role in

epigenetic regulation, influencing gene expression and cellular differentiation.[3][4] The

accurate quantification of global 5fC levels is essential for understanding its biological

significance in various physiological and pathological processes, including embryonic

development and cancer.[5] This document provides detailed application notes and protocols

for commercially available kits designed for the quantification of 5fC in genomic DNA.

Overview of Commercial Kits
Several companies offer enzyme-linked immunosorbent assay (ELISA)-based kits for the

colorimetric quantification of 5fC. These kits provide a convenient and high-throughput

alternative to more complex methods like mass spectrometry. The primary suppliers of these

kits include Epigentek, Abcam, and Cell Biolabs.
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Feature

Epigentek
MethylFlash™ 5-fC
DNA Quantification
Kit (Colorimetric)

Abcam EpiSeeker
5-formylcytosine
DNA Quantification
Kit (Colorimetric)

Cell Biolabs 5-
Formylcytosine (5-
fC) ELISA Kit

Catalog Number P-1041 ab117131

STA-380 (Note: This is

for 5-mC, a specific 5-

fC kit number was not

found, but principle is

similar)

Principle Direct ELISA Direct ELISA Competitive ELISA

Detection Method Colorimetric (450 nm) Colorimetric (450 nm) Colorimetric

Input DNA Range 100 ng - 300 ng
Information not readily

available

Information not readily

available

Detection Limit As low as 1 pg of 5-fC
Information not readily

available

Information not readily

available

Assay Time ~3 hours 45 minutes
Information not readily

available

Information not readily

available

Specificity

No cross-reactivity to

5-mC, 5-hmC, or 5-

caC

Information not readily

available

Information not readily

available

Sample Types

Cultured cells,

fresh/frozen tissues,

paraffin-embedded

tissues, body fluid

samples

Cultured cells,

fresh/frozen tissues,

paraffin-embedded

tissues, body fluid

samples

Cell or tissue genomic

DNA

Controls
Positive and Negative

Controls included

Information not readily

available
Standards included

Signaling Pathway
The quantification of 5fC is critical for studying the dynamics of DNA demethylation. The

primary pathway involving 5fC is the TET-mediated oxidation pathway, which is a part of the
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Base Excision Repair (BER) pathway.
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TET-Mediated Oxidation Base Excision Repair (BER)

5mC 5hmC
TET Enzymes

5fC
TET Enzymes

5caC
TET Enzymes

Abasic Site

TDG

TDG
Unmodified C

BER Machinery
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1. DNA Binding
(Add Binding Solution, DNA Samples, and Controls to wells)

2. Incubation
(90 min at 37°C)

3. Wash Wells

4. Add Capture and Detection Antibodies
(Incubate for 60 min at room temperature)

5. Wash Wells

6. Add Enhancer Solution
(Incubate for 30 min at room temperature)

7. Wash Wells

8. Add Developer Solution
(Incubate for 1-10 min at room temperature)

9. Add Stop Solution

10. Read Absorbance at 450 nm
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1. Prepare DNA Samples and Standards

2. Add Samples/Standards to 5fC-Coated Plate

3. Add Anti-5fC Antibody

4. Incubate to Allow Competition

5. Wash Wells

6. Add HRP-Conjugated Secondary Antibody

7. Incubate

8. Wash Wells

9. Add TMB Substrate

10. Incubate for Color Development

11. Add Stop Solution

12. Read Absorbance at 450 nm
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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